Cas no 959020-16-7 (2-chloro-4-(propan-2-yl)pyridine)

2-chloro-4-(propan-2-yl)pyridine structure

959020-16-7 structure

Product Name:2-chloro-4-(propan-2-yl)pyridine

CAS No:959020-16-7

MF:C₈H₁₀ClN

MW:155.624701023102

MDL:MFCD14702566

CID:2852937

PubChem ID:587840

Update Time:2024-10-25

2-chloro-4-(propan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-chloro-4-isopropylpyridine
- 2-chloro-4-propan-2-ylpyridine
- 2-CHLORO-4-(ISO-PROPYL)PYRIDINE
- 4-isopropyl-2-chloropyridine
- GS2490
- MB13722
- Pyridine, 2-chloro-4-(1-methylethyl)-
- 2-CHLORO-4-(PROPAN-2-YL)PYRIDINE
- 2-Chloro-4-(1-methylethyl)pyridine (ACI)
- AKOS015946725
- 959020-16-7
- DB-149571
- D71924
- SCHEMBL2759112
- 2-chloro-4-(propan-2-yl)pyridine
- MDL： MFCD14702566
- Inchi： 1S/C8H10ClN/c1-6(2)7-3-4-10-8(9)5-7/h3-6H,1-2H3
- InChI Key： VCQGGRUPKXCGJN-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CN=1)C(C)C

Computed Properties

Exact Mass: 155.0501770g/mol
Monoisotopic Mass: 155.0501770g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 12.9

2-chloro-4-(propan-2-yl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM327803-1000g	2-chloro-4-propan-2-ylpyridine	959020-16-7	95%+	1000g	$7385	2022-06-09
Alichem	A029193397-5g	2-Chloro-4-isopropylpyridine	959020-16-7	96%	5g	$1326.60	2023-08-31
Alichem	A029193397-10g	2-Chloro-4-isopropylpyridine	959020-16-7	96%	10g	$2050.20	2023-08-31
Alichem	A029193397-25g	2-Chloro-4-isopropylpyridine	959020-16-7	96%	25g	$3450.50	2023-08-31
eNovation Chemicals LLC	D493446-1g	2-Chloro-4-isopropylpyridine	959020-16-7	95%	1g	$465	2024-06-05
Chemenu	CM327803-5g	2-chloro-4-propan-2-ylpyridine	959020-16-7	95%+	5g	$781	2021-08-18
Chemenu	CM327803-1000g	2-chloro-4-propan-2-ylpyridine	959020-16-7	95%+	1000g	$2344	2021-08-18
TRC	C597500-1mg	2-Chloro-4-(1-methylethyl)pyridine	959020-16-7		1mg	$207.00	2023-05-18
TRC	C597500-10mg	2-Chloro-4-(1-methylethyl)pyridine	959020-16-7		10mg	$1642.00	2023-05-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB93276-100MG	2-chloro-4-(propan-2-yl)pyridine	959020-16-7	95%	100MG	￥ 1,009.00	2023-04-12

2-chloro-4-(propan-2-yl)pyridine Production Method

Production Method 1

1068-55-9

153034-86-7

959020-16-7

Reaction Conditions

1.1 Reagents: Indium trichloride Solvents: Tetrahydrofuran ; rt; 0.5 h, rt
1.2 Catalysts: Cuprous iodide , 2-[Bis(1,1-dimethylethyl)phosphino]-N,N-dimethylbenzenamine Solvents: Dimethylformamide ; rt → 100 °C; 24 h, 100 °C

Reference

: Copper-Catalyzed Coupling of Triaryl- and Trialkylindium Reagents with Aryl Iodides and Bromides through Consecutive Transmetalations

Thapa, Surendra; Gurung, Santosh K.; Dickie, Diane A.; Giri, Ramesh, Angewandte Chemie, 2014, 53(43), 11620-11624

Production Method 2

1068-55-9

33252-30-1

959020-16-7

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Tetrahydrofuran ; 0 °C; 15 min, 0 °C; 0 °C → -50 °C
1.2 -50 °C; 30 min, -50 °C
1.3 Reagents: Ammonia Solvents: Water

Reference

: Transition-Metal-Free BF3-Mediated Oxidative and Non-Oxidative Cross-Coupling of Pyridines

Chen, Quan; Leon, Thierry; Knochel, Paul, Angewandte Chemie, 2014, 53(33), 8746-8750

Production Method 3

83960-87-6

14874-70-5

959020-16-7

120145-22-4

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Triethylborane , Di-tert-butyl hyponitrite Solvents: Benzene , 1,2-Dichloroethane ; 3 h, 45 - 55 °C; 3 - 12 h, 45 - 55 °C

Reference

: Organoboron mediated homolytic aromatic substitution of N-methoxypyridinium salts

Rieder, Samuel; Melendez, Camilo; Mulliri, Kleni; Renaud, Philippe, ChemRxiv, 2021, 1, 1-9

Production Method 4

1240620-98-7

959020-16-7

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid , Triethylsilane ; 5 h, 110 - 120 °C; 120 °C → 60 °C
1.2 Reagents: Sodium carbonate Solvents: Water ; pH 9 - 10

Reference

: Method for preparing 2-chloro-4-isopropylpyridine from methyl 2-chloroisonicotinate

, China, , ,

Production Method 5

73583-37-6

959020-16-7

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 1 h, -78 °C
1.2 -78 °C; 1 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

: Preparation of iridium complex for organic light emitting device

, World Intellectual Property Organization, , ,

Production Method 6

1068-55-9

959020-16-7

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Tetrahydrofuran ; 0 °C; 15 min, 0 °C; 0 °C → -50 °C
1.2 Solvents: Tetrahydrofuran ; -50 °C; 30 min, -50 °C
1.3 Reagents: Chloranil ; -50 °C → rt; 2 h, rt
1.4 Reagents: Ammonia Solvents: Water

Reference

: Transition-metal-free BF3-mediated regioselective direct alkylation and arylation of functionalized pyridines using Grignard or organozinc reagents

Chen, Quan; Mollat du Jourdin, Xavier; Knochel, Paul, Journal of the American Chemical Society, 2013, 135(13), 4958-4961

Production Method 7

1068-55-9

959020-16-7

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C; 0 °C → -78 °C
1.2 Solvents: Tetrahydrofuran ; -78 °C; 1 h, -78 °C
1.3 Reagents: Chloranil ; 3 h, rt

Reference

: Organometallic compound and organic light-emitting device including the same

, United States, , ,

Production Method 8

696-30-0

959020-16-7

Reaction Conditions

1.1 Reagents: 2-(Dimethylamino)ethanol , Butyllithium Solvents: Hexane ; 15 min, 0 °C; 15 h, 0 °C
1.2 Solvents: Hexane ; 0 °C; 1 h, 0 °C; 0 °C → -78 °C
1.3 Reagents: Hexachloroethane Solvents: Tetrahydrofuran ; 1 h, -78 °C; 30 min, rt
1.4 Reagents: Ammonium chloride Solvents: Water ; 0 °C

Reference